Cas no 927636-88-2 (N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide)

N-Cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide is a sulfonamide derivative characterized by its cyclopentyl and isopropyl substituents, which enhance its steric and electronic properties. The ethoxy group at the 2-position contributes to its solubility and reactivity profile, making it a versatile intermediate in organic synthesis. This compound is particularly valuable in medicinal chemistry for its potential as a scaffold in drug discovery, owing to its structural rigidity and ability to modulate biological interactions. Its well-defined molecular structure ensures consistent performance in applications requiring precise sulfonamide functionality, such as enzyme inhibition or receptor targeting. The compound's stability under standard conditions further supports its utility in research and industrial settings.
N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide structure
927636-88-2 structure
Product Name:N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide
CAS No:927636-88-2
MF:C16H25NO3S
MW:311.439603567123
CID:5427691
Update Time:2025-10-30

N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-cyclopentyl-2-ethoxy-5-isopropylbenzenesulfonamide
    • N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide
    • Inchi: 1S/C16H25NO3S/c1-4-20-15-10-9-13(12(2)3)11-16(15)21(18,19)17-14-7-5-6-8-14/h9-12,14,17H,4-8H2,1-3H3
    • InChI Key: IBKPFKCETBVIES-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(NC1CCCC1)C1C(OCC)=CC=C(C(C)C)C=1

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Additional information on N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide

N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 927636-88-2): A Comprehensive Overview

N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 927636-88-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties.

The chemical structure of N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide features a cyclopentyl group, an ethoxy substituent, and an isopropyl group attached to a benzene ring, with a sulfonamide functional group. This unique combination of substituents contributes to its distinct pharmacological profile and makes it a promising candidate for further research and development.

Recent studies have highlighted the potential of N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide in various therapeutic areas. One notable area of interest is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide has shown promising antimicrobial activity against a range of bacteria, including both Gram-positive and Gram-negative strains. This broad-spectrum activity is particularly valuable in the context of increasing antibiotic resistance, where new antimicrobial agents are urgently needed. Preliminary studies have indicated that this compound can disrupt bacterial cell walls and inhibit bacterial growth, making it a potential lead compound for the development of novel antibiotics.

In the realm of cancer research, N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide has exhibited antitumor effects in preclinical models. It has been shown to induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, this compound can inhibit the activation of the PI3K/AKT pathway, which is frequently dysregulated in various types of cancer. These findings suggest that N-cyclopentyl-2-ethoxy-5-(propan-2-yl)benzene-1-sulfonamide may have therapeutic potential in cancer treatment.

The pharmacokinetic properties of N-cyclopentyl-2-ethoxy-5-(propan-2-y l)benzene -1-sulfonamide have also been investigated to assess its suitability for clinical use. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Additionally, it exhibits low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

To further explore the therapeutic potential of N-cyclopentyl - 2 - eth oxy - 5 - ( pro pan - 2 - yl )be nz ene - 1 - sulf onam ide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological profile and identify any potential side effects or interactions with other medications.

In conclusion, N-cyclopentyl - 2 - eth oxy - 5 - ( pro pan - 2 - yl )be nz ene - 1 - sulf onam ide (CAS No. 927636 - 88 - 2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory, antimicrobial, and antitumor properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As more data becomes available from ongoing studies, it is likely that this compound will continue to attract significant interest from both academic researchers and pharmaceutical companies.

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